Cas no 59532-19-3 ((2-ENDO,3-EXO)-BICYCLO[2.2.2]OCT-5-ENE-2 ,3-DIMETHANOL, 96)

• Product Name: (2-ENDO,3-EXO)-BICYCLO[2.2.2]OCT-5-ENE-2 ,3-DIMETHANOL, 96
• CAS No: 59532-19-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 950277
• PubChem ID: 12892641
• Update Time: 2025-07-13

(2-ENDO,3-EXO)-BICYCLO[2.2.2]OCT-5-ENE-2 ,3-DIMETHANOL, 96 Chemical and Physical Properties

Names and Identifiers

• (2-ENDO,3-EXO)-BICYCLO[2.2.2]OCT-5-ENE-2 ,3-DIMETHANOL, 96
• (1S,2R,3R,4S)-bicyclo[2.2.2]oct-5-ene-2,3-diyldimethanol
• 2-ENDO,3-EXO)-BICYCLO(2.2.2)OCT-5-ENE-2,3-DIMETHANOL)
• (2-endo,3-exo)-Bicyclo[2.2.2]oct-5-ene-2,3-dimethanol
• (2S,3S)-bicyclo[2.2.2]oct-5-ene-2,3-diyldimethanol
• bicyclo[2.2.2]oct-5-ene-2,3-diyldimethanol
• (2-endo,3-exo)-Bicyclo[2.2.2]oct-5-ene-2,3-dimethanol 96%
• 59532-19-3
• (2-endo,3-exo)-Bicyclo[2.2.2]oct-5-ene-2,3-dimethanol, 96%
• starbld0007820
• Rel-((1R,2R,3R,4S)-bicyclo[2.2.2]oct-5-ene-2,3-diyl)dimethanol

• Inchi： 1S/C10H16O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h1-2,7-12H,3-6H2/t7-,8+,9-,10-/m0/s1
• InChI Key： FYTVZXRDKATZTF-JXUBOQSCSA-N
• SMILES： OC[C@H]1[C@H]2C=C[C@H](CC2)[C@@H]1CO

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 68-70 °C(lit.)

(2-ENDO,3-EXO)-BICYCLO[2.2.2]OCT-5-ENE-2 ,3-DIMETHANOL, 96 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols